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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Barium iodide dihydrate. It

outlines the necessary personal protective equipment (PPE), safe handling procedures,

emergency protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
Barium iodide dihydrate is harmful if swallowed or inhaled.[1][2][3] It can cause irritation to

the skin, eyes, and respiratory tract.[4] The barium ion is a muscle poison, and prolonged

exposure to iodides may cause iodism.[4] Therefore, strict adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Standard/Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

[2][3][4]

Hand Protection
Appropriate protective gloves

(e.g., Butyl rubber, nitrile)

Inspect before use for pinholes

or cracks[2][5][6]

Body Protection
Complete suit protecting

against chemicals or a lab coat

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace[2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when dusts are

generated or if exposure limits

are exceeded[2][4]

Exposure Limits

Component Limit Type Value

Barium compounds, n.o.s. TWA 0.5 mg/m3[4][7]

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]

Avoid the formation of dust and aerosols.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2][4]

Do not eat, drink, or smoke when using this product.[3][8]

Wash hands thoroughly after handling.[1][2][3]
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Storage:

Store in a cool, dry, and well-ventilated place.[1][2][5]

Keep the container tightly closed.[1][2][4][5]

Barium iodide dihydrate is hygroscopic, air-sensitive, and light-sensitive; protect from

moisture, air, and light.[1][2][5][9]

Store away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures
In case of accidental exposure or spillage, follow these procedures immediately.

First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2][4]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician if

irritation develops.[1][2][4]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[1][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician or poison

control center immediately.[1][2][3][4]

Spill and Leak Procedures:

Evacuate: Evacuate personnel from the spill area.
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Ventilate: Ensure adequate ventilation.[1][2]

Contain: Wear appropriate PPE.[1][2] Cover drains to prevent entry into the sewer system.[1]

[2]

Clean-up: Sweep up the spilled material without creating dust.[1][2] Use a vacuum with a

HEPA filter if available.[10] Place the collected material into a suitable, closed container for

disposal.[1][2]

Decontaminate: Clean the affected area thoroughly.

Disposal Plan
Waste from Barium iodide dihydrate is considered hazardous waste.[8]

Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[2] Do not allow the product to enter drains.[1][2]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Dispose of this container to a hazardous or special waste collection point.[8]

Regulatory Compliance: All disposal practices must be in accordance with local, regional,

and national regulations.

Operational Workflow for Handling Barium Iodide
Dihydrate
The following diagram illustrates the standard operating procedure for the safe handling of

Barium iodide dihydrate, from preparation to disposal.
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Caption: Standard Operating Procedure for Barium Iodide Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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